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Compound of Interest

Compound Name: 4-(5-Ethylpyridin-2-yl)benzoic acid

Cat. No.: B12485588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular weight of the compound 4-
(5-Ethylpyridin-2-yl)benzoic acid. This information is critical for a variety of applications in

research and development, including stoichiometric calculations in chemical synthesis,

quantitative analysis, and the preparation of solutions with precise molar concentrations.

Chemical Identity and Molecular Formula
4-(5-Ethylpyridin-2-yl)benzoic acid is a derivative of benzoic acid and pyridine, characterized

by an ethyl group substituted at the 5-position of the pyridine ring, which is in turn attached to

the benzoic acid at the 2-position. The molecular formula for this compound is C₁₄H₁₃NO₂. This

formula is determined by the constituent atoms: 14 carbon atoms, 13 hydrogen atoms, 1

nitrogen atom, and 2 oxygen atoms.

Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 4-(5-Ethylpyridin-2-yl)benzoic acid is as follows:

Carbon (C): 14 atoms × 12.011 u = 168.154 u

Hydrogen (H): 13 atoms × 1.008 u = 13.104 u

Nitrogen (N): 1 atom × 14.007 u = 14.007 u
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Oxygen (O): 2 atoms × 15.999 u = 31.998 u

Total Molecular Weight = 168.154 + 13.104 + 14.007 + 31.998 = 227.263 g/mol

This value is consistent with the molecular weight of its isomers, such as 4-(3-Ethylpyridin-2-

yl)benzoic acid[1].

Data Presentation
For clarity and ease of use, the key quantitative data for 4-(5-Ethylpyridin-2-yl)benzoic acid is

summarized in the table below.

Property Value

Molecular Formula C₁₄H₁₃NO₂

Molecular Weight 227.26 g/mol

Exact Mass 227.094629 u

Logical Relationship of Components
The following diagram illustrates the relationship between the structural components of 4-(5-
Ethylpyridin-2-yl)benzoic acid and its overall molecular composition.

Structural Components of 4-(5-Ethylpyridin-2-yl)benzoic Acid
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Component contribution to the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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